6-[(1-Ethylpiperidin-4-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid

• Molecular Formula: C15H24N2O3
• Molecular Weight: 280.36 g/mol
• IUPAC Name: 6-[(1-ethylpiperidin-4-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C15H24N2O3/c1-2-17-9-7-11(8-10-17)16-14(18)12-5-3-4-6-13(12)15(19)20/h3-4,11-13H,2,5-10H2,1H3,(H,16,18)(H,19,20)
• InChI Key: FXRZUWMWFSHWTN-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC(=O)C2CC=CCC2C(=O)O

Description

6-[(1-Ethylpiperidin-4-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid is a complex organic compound with a unique structure that combines a cyclohexene ring with a piperidine derivative

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-[(1-Ethylpiperidin-4-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid typically involves multiple steps, starting from readily available precursors. One common route involves the reaction of cyclohex-3-ene-1-carboxylic acid with 1-ethylpiperidine-4-carboxylic acid chloride under controlled conditions to form the desired product .

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of advanced catalysts, temperature control, and purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

6-[(1-Ethylpiperidin-4-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by others.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like hydroxide ions (OH-) or amines can be used under basic conditions.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Alcohols or amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

6-[(1-Ethylpiperidin-4-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of complex molecules.

Mechanism of Action

The mechanism of action of 6-[(1-Ethylpiperidin-4-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Cyclohex-3-ene-1-carboxylic acid: A simpler analog without the piperidine moiety.

1-Ethylpiperidine-4-carboxylic acid: Lacks the cyclohexene ring structure.

Uniqueness

6-[(1-Ethylpiperidin-4-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid is unique due to its combined structural features, which confer specific chemical reactivity and biological activity not found in simpler analogs .